2-Fluoro-5-(3-propan-2-ylimidazol-4-yl)benzoic acid

• IUPAC Name: 2-fluoro-5-(3-propan-2-ylimidazol-4-yl)benzoic acid
• InChI: InChI=1S/C13H13FN2O2/c1-8(2)16-7-15-6-12(16)9-3-4-11(14)10(5-9)13(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: ZMLNCEDDIUTABH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NC=C1C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C13H13FN2O2
• Molecular Weight: 248.25 g/mol

Description

2-Fluoro-5-(3-propan-2-ylimidazol-4-yl)benzoic acid, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes, including membrane trafficking, signal transduction, and cytoskeletal organization.

Scientific Research Applications

• PET Imaging Applications

  • A study by Wang et al. (2014) discusses the synthesis of a fluorine-18-labeled bexarotene analogue, using a compound structurally similar to 2-Fluoro-5-(3-propan-2-ylimidazol-4-yl)benzoic acid, for PET imaging of retinoid X receptors. This highlights its potential use in imaging and diagnostic applications in medical research.

• Structure-Metabolism Relationships

  • The work of Ghauri et al. (1992) delves into the structure-metabolism relationships of substituted benzoic acids, including 2-fluorobenzoic acids. This study is crucial for understanding the metabolic pathways and interactions of these compounds in biological systems.

• Gas Phase Spectroscopy

  • Research by Daly et al. (2015) focuses on the microwave spectrum of mono-fluoro-benzoic acids, including 2-fluorobenzoic acid. This study provides insights into the physical properties and molecular behavior of these compounds in the gas phase.

• Gas Adsorption in Metal Organic Frameworks

  • A study by Pachfule et al. (2011) investigates the synthesis, structure, and gas adsorption properties of Metal Organic Frameworks (MOFs) using ligands including 2-fluoro-4-(1H-tetrazole-5-yl)benzoic acid. This research is significant for applications in gas storage and separation technologies.

• Synthesis and Biological Activity

  • The work of Nandha et al. (2018) involves the synthesis of substituted fluorobenzimidazoles, using compounds related to this compound, for their anti-inflammatory activity. This illustrates the potential therapeutic applications of such compounds.

• Crystallographic Studies

  • Research by Pramanik et al. (2019) presents a crystallographic study of several benzoic acid derivatives, including 2-fluoro-4-hydroxymethyl benzoic acid. This study aids in understanding the crystal structures and intermolecular interactions of these compounds.

• Analytical Methods for Determination

  • Kumar & Sharma (2021) review advances in analytical methods for determining fluorinated aromatic carboxylic acids in aqueous matrices. This is crucial for environmental monitoring and chemical analysis applications.

• Fluorescent Chemosensors

  • The study by Emandi et al. (2018) on fluorescent imidazole-based chemosensors for detecting cyanide and mercury ions highlights another application area. These chemosensors utilize compounds structurally related to this compound.

Safety and Hazards

The safety data sheet for a similar compound, “2-Fluoro-5-(trifluoromethyl)benzoic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which include this compound, have a broad range of biological properties and can interact with various biological targets .

Mode of Action

Imidazole-containing compounds are known to interact with their targets in various ways, including through hydrogen bonding and π-π stacking interactions, due to the presence of nitrogen atoms and double bonds in the imidazole ring .

Biochemical Pathways

Imidazole-containing compounds are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole-containing compounds are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole-containing compounds are known to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole-containing compounds .